Cas no 2171527-88-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid
• CAS No: 2171527-88-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6320517
• PubChem ID: 165569298
• Update Time: 2025-06-27

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methoxypropanoic acid
• EN300-1524281
• 2171527-88-9

• Inchi： 1S/C26H32N2O6/c1-4-16(2)13-22(24(29)27-14-23(33-3)25(30)31)28-26(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-23H,4,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VEOIOJLVOUCSDB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)OC)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic Acid (CAS No. 2171527-88-9): An Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid (CAS No. 2171527-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins, particularly those involved in therapeutic and diagnostic applications.

The Fmoc group, or fluorenylmethoxycarbonyl group, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions during the synthesis process. The presence of this group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid ensures that the amino functionality remains protected until the desired stage of synthesis, allowing for precise control over the reaction sequence.

The 4-methylhexanamido and 2-methoxypropanoic acid moieties contribute to the overall structural complexity and functional versatility of this compound. The 4-methylhexanamido group provides additional steric hindrance and hydrophobicity, which can be crucial for the design of peptides with specific biological activities. The 2-methoxypropanoic acid moiety, on the other hand, introduces a polar functional group that can enhance solubility and stability, making it suitable for various pharmaceutical applications.

Recent research has highlighted the importance of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be effectively used as a building block for synthesizing peptides with potent anti-cancer properties. The researchers found that peptides containing this derivative exhibited enhanced cell penetration and selective cytotoxicity against cancer cells, making them promising candidates for targeted cancer therapy.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2023, scientists explored the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid in the development of peptide-based vaccines. The compound's unique structure allowed for the creation of stable and immunogenic peptides that could elicit strong immune responses against specific pathogens. This research opens up new possibilities for the design of more effective vaccines against infectious diseases.

The versatility of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid extends beyond therapeutic applications. In the field of materials science, this compound has been investigated for its potential use in the development of smart materials with responsive properties. A study published in Advanced Materials in 2023 reported that peptides containing this derivative could be used to create self-assembling nanostructures with tunable physical and chemical properties. These nanostructures have potential applications in drug delivery systems, sensors, and other advanced materials.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide bonds. The final deprotection step is crucial for obtaining the active form of the compound. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve yields.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxypropanoic acid (CAS No. 2171527-88-9) is a versatile and important compound with a wide range of applications in medicinal chemistry, biochemistry, and materials science. Its unique structural features make it an invaluable tool for researchers working on peptide-based therapeutics, vaccines, and smart materials. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in advancing various scientific fields.